(S)-(+)-N-3-Benzylnirvanol
(S)-(+)-N-3-Benzylnirvanol
(+)-N-3-Benzylnirvanol is an inhibitor of the cytochrome P450 (CYP) isoform CYP2C19 (Ki = 0.25 µM). It is selective for CYP2C19 over CYP1A2, -2A6, -2C8, -2C9, -2D6, -2E1, and -3A4 at 1 µM and over CYP2B6 (IC50 = 58 µM).
Brand Name:
Vulcanchem
CAS No.:
790676-40-3
VCID:
VC0021472
InChI:
InChI=1S/C18H18N2O2/c1-2-18(15-11-7-4-8-12-15)16(21)20(17(22)19-18)13-14-9-5-3-6-10-14/h3-12H,2,13H2,1H3,(H,19,22)/t18-/m0/s1
SMILES:
CCC1(C(=O)N(C(=O)N1)CC2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C18H18N2O2
Molecular Weight:
294.3 g/mol
(S)-(+)-N-3-Benzylnirvanol
CAS No.: 790676-40-3
Cat. No.: VC0021472
Molecular Formula: C18H18N2O2
Molecular Weight: 294.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-N-3-Benzylnirvanol is an inhibitor of the cytochrome P450 (CYP) isoform CYP2C19 (Ki = 0.25 µM). It is selective for CYP2C19 over CYP1A2, -2A6, -2C8, -2C9, -2D6, -2E1, and -3A4 at 1 µM and over CYP2B6 (IC50 = 58 µM). |
|---|---|
| CAS No. | 790676-40-3 |
| Molecular Formula | C18H18N2O2 |
| Molecular Weight | 294.3 g/mol |
| IUPAC Name | (5S)-3-benzyl-5-ethyl-5-phenylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C18H18N2O2/c1-2-18(15-11-7-4-8-12-15)16(21)20(17(22)19-18)13-14-9-5-3-6-10-14/h3-12H,2,13H2,1H3,(H,19,22)/t18-/m0/s1 |
| Standard InChI Key | ZMZDHUHMXXALFX-SFHVURJKSA-N |
| Isomeric SMILES | CC[C@@]1(C(=O)N(C(=O)N1)CC2=CC=CC=C2)C3=CC=CC=C3 |
| SMILES | CCC1(C(=O)N(C(=O)N1)CC2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CCC1(C(=O)N(C(=O)N1)CC2=CC=CC=C2)C3=CC=CC=C3 |
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